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Compound of Interest

Compound Name: Thiol-PEG5-alcohol

Cat. No.: B15544091 Get Quote

In-Depth Technical Guide: Thiol-PEG5-alcohol
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physicochemical properties, applications,

and relevant experimental protocols for Thiol-PEG5-alcohol, a versatile heterobifunctional

linker used extensively in bioconjugation, drug delivery, and nanotechnology.

Core Molecular Data
Thiol-PEG5-alcohol is a polyethylene glycol (PEG) derivative containing a terminal thiol (-SH)

group and a terminal hydroxyl (-OH) group. The PEG linker consists of five ethylene glycol

units, imparting hydrophilicity and biocompatibility to the molecule.
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Property Value Reference

Molecular Weight 254.34 g/mol [1][2]

Molecular Formula C₁₀H₂₂O₅S [1][2]

CAS Number 248582-03-8 [1][2]

Synonyms

HS-PEG5-OH, 14-Mercapto-

3,6,9,12-tetraoxatetradecan-1-

ol

[2]

Purity Typically ≥95% [2]

Appearance
White to off-white solid or

viscous liquid

Storage

Recommended at -5°C to 2-

8°C, kept dry and protected

from sunlight

[1][2]

Key Applications
The dual functionality of Thiol-PEG5-alcohol makes it a valuable tool in various scientific

disciplines:

Bioconjugation: The thiol group exhibits high reactivity towards maleimides, enabling the site-

specific conjugation of proteins, peptides, and other biomolecules. The hydroxyl group can

be further modified for subsequent reactions.

Drug Delivery: This linker is utilized in the development of drug delivery systems such as

micelles, liposomes, and nanoparticles.[3] Its PEG component can improve the solubility,

stability, and circulation time of conjugated therapeutics.[3]

PROTACs: Thiol-PEG5-alcohol serves as a PEG-based linker in the synthesis of

Proteolysis Targeting Chimeras (PROTACs).[4] PROTACs are bifunctional molecules that

recruit a target protein to an E3 ubiquitin ligase, leading to the degradation of the target

protein.
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Nanoparticle Functionalization: The thiol group has a strong affinity for the surface of noble

metal nanoparticles, such as gold, facilitating the creation of stable, functionalized

nanoparticles for applications in diagnostics and biosensing.

Experimental Protocols
Below are representative protocols for common applications of Thiol-PEG5-alcohol.

Thiol-Maleimide Conjugation
This protocol outlines the general steps for conjugating Thiol-PEG5-alcohol to a maleimide-

functionalized molecule (e.g., a protein or fluorescent dye).

Materials:

Thiol-PEG5-alcohol

Maleimide-functionalized molecule

Conjugation buffer (e.g., PBS, pH 7.0-7.5, thiol-free)

Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)

Optional: TCEP (tris(2-carboxyethyl)phosphine) for reduction of disulfide bonds

Purification system (e.g., size-exclusion chromatography, dialysis)

Procedure:

Prepare the Maleimide-Functionalized Molecule: Dissolve the maleimide-containing

molecule in the conjugation buffer to a desired concentration (e.g., 1-10 mg/mL for proteins).

If necessary, reduce any existing disulfide bonds by adding a 10-fold molar excess of TCEP

and incubating for approximately 30 minutes at room temperature. It is advisable to perform

the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent re-oxidation of

thiols.

Prepare the Thiol-PEG5-alcohol Solution: Dissolve Thiol-PEG5-alcohol in DMSO or DMF

to create a stock solution (e.g., 10 mM).
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Reaction: Add a 10- to 20-fold molar excess of the Thiol-PEG5-alcohol solution to the

solution of the maleimide-functionalized molecule.

Incubation: Gently mix the reaction mixture and incubate at room temperature for 2-4 hours

or overnight at 4°C.

Purification: Purify the resulting conjugate using an appropriate method such as size-

exclusion chromatography or dialysis to remove unreacted Thiol-PEG5-alcohol and other

reagents.

Functionalization of Gold Nanoparticles
This protocol describes the surface modification of gold nanoparticles with Thiol-PEG5-
alcohol.

Materials:

Gold nanoparticle solution

Thiol-PEG5-alcohol

Ethanol

Centrifugation and washing solutions (e.g., phosphate buffer, deionized water)

Procedure:

Prepare Thiol-PEG5-alcohol Solution: Dissolve Thiol-PEG5-alcohol in ethanol to a suitable

concentration.

Functionalization: Add the ethanolic solution of Thiol-PEG5-alcohol to the gold nanoparticle

suspension. The thiol groups will covalently bind to the gold surface.

Incubation: Allow the reaction to proceed for several hours to ensure complete surface

coverage.

Purification: Remove unbound Thiol-PEG5-alcohol by repeated centrifugation and washing

steps with a suitable buffer or deionized water.
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Visualized Workflows
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Caption: Workflow for Thiol-Maleimide Conjugation.
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Caption: General Workflow for PROTAC Synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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